N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide

• IUPAC Name: 2-methyl-N-[(6-methyl-2-oxo-1H-quinolin-3-yl)methyl]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C22H24N2O2/c1-14(2)24(22(26)19-8-6-5-7-16(19)4)13-18-12-17-11-15(3)9-10-20(17)23-21(18)25/h5-12,14H,13H2,1-4H3,(H,23,25)
• InChI Key: SOEWVGNYIZHUAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=O)C(=C2)CN(C(C)C)C(=O)C3=CC=CC=C3C
• Molecular Formula: C22H24N2O2
• Molecular Weight: 348.4 g/mol

Description

N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide, also known as QNZ, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. QNZ is a quinoline-based compound that has been shown to exhibit potent anti-inflammatory and anti-tumor properties.

Mechanism of Action

N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide inhibits the activation of NF-κB by preventing the phosphorylation and degradation of IκBα, an inhibitor of NF-κB. This leads to the retention of NF-κB in the cytoplasm, preventing its translocation to the nucleus and subsequent activation of pro-inflammatory genes. N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide also induces apoptosis in cancer cells by activating the intrinsic apoptotic pathway and inhibiting the expression of anti-apoptotic proteins.
Biochemical and Physiological Effects:
N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide has been shown to exhibit potent anti-inflammatory effects in various animal models of inflammatory diseases, including rheumatoid arthritis, colitis, and sepsis. N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide has also been shown to exhibit anti-tumor properties in various cancer cell lines, including breast cancer, prostate cancer, and leukemia. N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide has been shown to induce apoptosis and inhibit cell proliferation in these cancer cell lines.

Advantages and Limitations for Lab Experiments

N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide has several advantages as a research tool, including its potent anti-inflammatory and anti-tumor properties, its ability to inhibit NF-κB activation, and its relatively low toxicity. However, N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide also has some limitations, including its low solubility in aqueous solutions, which can limit its bioavailability in vivo.

Future Directions

There are several future directions for the research and development of N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide. One potential direction is the optimization of N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide derivatives with improved solubility and bioavailability. Another potential direction is the investigation of N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide in combination with other anti-inflammatory or anti-tumor agents to enhance its therapeutic efficacy. Finally, the investigation of N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide in animal models of other diseases, such as neurodegenerative diseases and cardiovascular diseases, may reveal additional therapeutic applications for this compound.

Synthesis Methods

The synthesis of N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide involves the reaction of 2-hydroxy-6-methylquinoline with N-isopropyl-2-methylbenzamide in the presence of a base catalyst. The reaction proceeds through the formation of an imine intermediate, which is then reduced to yield N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide. The synthesis of N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide has been optimized to improve its yield and purity, making it a viable compound for scientific research applications.

Scientific Research Applications

N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide has been extensively studied for its therapeutic potential in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide has been shown to exhibit potent anti-inflammatory effects by inhibiting the activation of NF-κB, a transcription factor that plays a crucial role in the regulation of immune responses. N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-2-methylbenzamide has also been shown to exhibit anti-tumor properties by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.